Cas no 88721-64-6 (3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-)
88721-64-6 structure
Product Name:3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-
CAS No:88721-64-6
MF:C8H11NO2
MW:153.178442239761
CID:710022
PubChem ID:45083802
Update Time:2025-04-19
3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-
- 3-Isoxazolecarboxaldehyde, 5-(1,1-dimethylethyl)- (9CI)
- 5-(1,1-dimethylethyl)-3-Isoxazolecarboxaldehyde
- Z1255497510
- 5-TERT-BUTYL-1,2-OXAZOLE-3-CARBALDEHYDE
- RALYCNUPYDXZFQ-UHFFFAOYSA-N
- SCHEMBL3766987
- FT-0752860
- 5-(tert-butyl)isoxazole-3-carbaldehyde
- 88721-64-6
- 5-t-butyl-isoxazole-3-carbaldehyde
- EN300-1154368
-
- Inchi: 1S/C8H11NO2/c1-8(2,3)7-4-6(5-10)9-11-7/h4-5H,1-3H3
- InChI Key: RALYCNUPYDXZFQ-UHFFFAOYSA-N
- SMILES: O1C(=CC(C=O)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 153.079
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1A^2
- XLogP3: 1.9
3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM362963-1g |
5-(tert-Butyl)isoxazole-3-carbaldehyde |
88721-64-6 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-1154368-0.05g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 0.05g |
$238.0 | 2023-06-09 | |
| Enamine | EN300-1154368-0.1g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 0.1g |
$355.0 | 2023-06-09 | |
| Enamine | EN300-1154368-0.25g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 0.25g |
$509.0 | 2023-06-09 | |
| Enamine | EN300-1154368-0.5g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 0.5g |
$803.0 | 2023-06-09 | |
| Enamine | EN300-1154368-1.0g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 1g |
$1029.0 | 2023-06-09 | |
| Enamine | EN300-1154368-2.5g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 2.5g |
$2014.0 | 2023-06-09 | |
| Enamine | EN300-1154368-5.0g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 5g |
$2981.0 | 2023-06-09 | |
| Enamine | EN300-1154368-10.0g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 10g |
$4421.0 | 2023-06-09 | |
| Aaron | AR00H4X1-50mg |
3-Isoxazolecarboxaldehyde, 5-(1,1-dimethylethyl)- (9CI) |
88721-64-6 | 95% | 50mg |
$353.00 | 2025-02-14 |
3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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